Benzonitrile, 2-[4-chloro-3-(trifluoromethyl)phenoxy]-5-formyl-

• Molecular Formula: C15H7ClF3NO2
• Molecular Weight: 325.67 g/mol
• IUPAC Name: 2-[4-chloro-3-(trifluoromethyl)phenoxy]-5-formylbenzonitrile
• InChI: InChI=1S/C15H7ClF3NO2/c16-13-3-2-11(6-12(13)15(17,18)19)22-14-4-1-9(8-21)5-10(14)7-20/h1-6,8H
• InChI Key: ZGRMZJDLYWLJES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=O)C#N)OC2=CC(=C(C=C2)Cl)C(F)(F)F

Description

Benzonitrile, 2-[4-chloro-3-(trifluoromethyl)phenoxy]-5-formyl- is a useful research compound. Its molecular formula is C15H7ClF3NO2 and its molecular weight is 325.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzonitrile, 2-[4-chloro-3-(trifluoromethyl)phenoxy]-5-formyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzonitrile, 2-[4-chloro-3-(trifluoromethyl)phenoxy]-5-formyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 4-chloro-3-(trifluoromethyl)phenol (1 g, 5.09 mmol), 2-fluoro-5-formylbenzonitrile (0.759 g, 5.09 mmol) and K2CO3 (0.844 g, 6.11 mmol) in DMF (10 mL) was heated with a microwave condition at 130° C. for 4 h. The solution was diluted with EA and washed with water twice, dried over Na2SO4 and concentrated in vacuo to afford the title compound (1.59 g, 96% yield) as a yellow solid. LCMS: rt=3.54 min, [M+H+]=326

Synthesis routes and methods II

Procedure details

A mixture of 2-fluoro-5-formylbenzonitrile (5.0 g, 33.5 mmol), 4-chloro-3-(trifluoromethyl)phenol (6.59 g, 33.5 mmol) and potassium carbonate (13.9 g, 101 mmol) in N,N-dimethyl formamide (DMF) (10 mL) was stirred at 60° C. overnight and filtered. Purification via Biotage-C18 system afforded the title product (6 g) as a pale solid. LC-MS (ESI): m/z 326 [M+H]+; 3.51 min (ret time).

Synthesis routes and methods III

Procedure details

The title compound was prepared by a procedure similar to that described for D4 starting from 2-fluoro-5-formylbenzonitrile and 4-chloro-3-(trifluoromethyl)phenol.